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Compound of Interest

Compound Name: (S)-(+)-2-butanol

Cat. No.: B1210342

An In-Depth Technical Guide to (S)-(+)-2-Butanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-(+)-2-Butanol, a chiral secondary alcohol, is a pivotal chemical intermediate with significant
applications in the pharmaceutical and fine chemical industries. Its stereospecific properties
make it a valuable chiral building block for the asymmetric synthesis of complex molecules,
most notably in the production of active pharmaceutical ingredients (APIs). This technical guide
provides a comprehensive overview of (S)-(+)-2-Butanol, including its chemical and physical
properties, detailed synthesis methodologies, its role in drug development, and its interactions
with biological systems. This document is intended to serve as a thorough resource for
researchers, chemists, and professionals involved in drug discovery and development.

Core Properties of (S)-(+)-2-Butanol

(S)-(+)-2-Butanol, also known as (S)-(+)-sec-butyl alcohol, is the (S)-enantiomer of 2-butanol.
Its unique three-dimensional arrangement is the basis for its utility in stereoselective synthesis.

Chemical Structure and Formula:
e Molecular Formula: CaH100[1][2][3]

e Linear Formula: C2HsCH(OH)CHs[1][2]
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« CAS Number: 4221-99-2[1][2][3]

e Synonyms: (S)-(+)-sec-Butyl alcohol, (2S)-butan-2-ol

Physicochemical Data

The following table summarizes the key quantitative properties of (S)-(+)-2-Butanol.

Property Value References
Molecular Weight 74.12 g/mol [1][2]
Appearance Colorless liquid [1]

Odor Alcohol-like, vinous

Density 0.803 g/mL at 25 °C [1][2]

Boiling Point 99-100 °C [1112]

Melting Point -114.7 °C

Flash Point 24 °C (closed cup) [2]

Refractive Index (n20/D)

1.397

[1]2]

Optical Activity ([a]20/D)

+13° (neat)

[1](2]

Vapor Pressure

12.5 mmHg at 20 °C

[1](2]

Solubility in Water

Soluble

Synthesis and Production

The enantioselective synthesis of (S)-(+)-2-Butanol is of significant industrial importance.
While racemic 2-butanol can be produced through the hydration of 1-butene or 2-butene,
obtaining the pure (S)-enantiomer requires stereoselective methods. Biocatalysis has emerged
as a highly effective and environmentally benign approach.

Biocatalytic Asymmetric Reduction of 2-Butanone
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A prominent method for producing (S)-(+)-2-Butanol is the asymmetric reduction of the
prochiral ketone, 2-butanone, using alcohol dehydrogenases (ADHSs). Certain ADHs exhibit
high enantioselectivity, preferentially producing the (S)-enantiomer.

This protocol is a representative example based on established principles of biocatalytic
reduction.

Materials:

o Carbonyl reductase from Candida parapsilosis (or another (S)-selective ADH)
e Coenzyme NAD*

e 2-Butanone (substrate)

o 2-Heptanol (co-substrate for coenzyme regeneration and organic phase)

e Triethanolamine (TEA) buffer (100 mM, pH 7.0)

 Stirred reactor vessel

Procedure:

o Prepare the Aqueous Phase: In a stirred reactor adjusted to 30°C, prepare the agueous
buffer phase by dissolving NAD* and the carbonyl reductase from Candida parapsilosis in
the TEA buffer.

e Add the Organic Phase: Add 2-heptanol to the reactor to form a two-phase system. The 2-
heptanol serves as the solvent for the substrate and product, and also as the co-substrate
for the regeneration of the coenzyme.

¢ Initiate the Reaction: Add the substrate, 2-butanone, to the reaction mixture.

o Reaction Incubation: Vigorously stir the biphasic mixture at 30°C. The reaction progress can
be monitored by periodically taking samples from the organic phase and analyzing them by
chiral gas chromatography (GC).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1210342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Work-up and Purification: Once the reaction has reached the desired conversion, stop the
stirring and allow the phases to separate. The organic phase, containing (S)-2-butanol,

unreacted 2-butanone, and 2-heptanol, is separated. The (S)-2-butanol can be purified from
this mixture by fractional distillation.

Production Workflow

The following diagram illustrates the general workflow for the biocatalytic production of (S)-
(+)-2-Butanol.

Downstream Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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